molecular formula C10H5F3N2O3 B1326543 3-(5-(Trifluoromethyl)-1,2,4-oxadiazol-3-yl)benzoic acid CAS No. 1092400-82-2

3-(5-(Trifluoromethyl)-1,2,4-oxadiazol-3-yl)benzoic acid

Cat. No.: B1326543
CAS No.: 1092400-82-2
M. Wt: 258.15 g/mol
InChI Key: ZTOAUVQUTVRHBJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(5-(Trifluoromethyl)-1,2,4-oxadiazol-3-yl)benzoic acid is a useful research compound. Its molecular formula is C10H5F3N2O3 and its molecular weight is 258.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

A novel method for synthesizing 2-(5-Oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)benzoic acid, involving thermal heterocyclization of 3-(hydroxyimino)isoindolin-1-one, was developed. This method highlights the use of 3-(hydroxyimino)isoindolin-1-ones as starting materials for preparing related compounds, showcasing its versatility in chemical synthesis V. Tkachuk et al., 2020.

Synthesis Techniques

The synthesis of benzoic acids containing a 1,2,4-oxadiazole ring via selective oxidation demonstrates a new approach, yielding higher efficiency and fewer steps compared to existing methods. This innovation in synthesis technique offers a streamlined route for producing these compounds G. G. Krasouskaya et al., 2015.

Mesomorphic Properties

Research into fluorinated banana-shaped 1,2,4-oxadiazoles explores the influence of alkyloxy-substituent lengths and fluorine group positioning on mesomorphic properties. This study contributes to the understanding of structure-property relationships in liquid crystals, potentially leading to new materials with tailored properties L. Karamysheva et al., 2002.

Liquid Crystalline Behavior

An investigation into 3,5-disubstituted 1,2,4-oxadiazoles reveals their potential as liquid crystalline monomers, showcasing smectic or nematic phases based on structural variations. This highlights the application of 1,2,4-oxadiazoles in designing new liquid crystalline materials G. Jian et al., 2014.

Antimicrobial and Antitubercular Agents

A novel series of 4-pyrrol-1-yl benzoic acid hydrazide analogs and derived compounds showed promising antibacterial and antitubercular activities, indicating the potential of 1,2,4-oxadiazole derivatives in developing new therapeutic agents S. Joshi et al., 2008.

Antioxidant Activities

The design and synthesis of novel 5-substituted-2-(3,4,5-trihydroxyphenyl)-1,3,4-oxadiazoles demonstrated significant antioxidant activities, suggesting these compounds as potential leads for antioxidant therapy A. Rabie et al., 2016.

Liquid Crystalline Materials

The synthesis and characterization of new mesogenic materials bearing the 1,2,4-oxadiazole moiety and their mesomorphic behavior investigation revealed the impact of terminal groups and core structure on liquid crystalline properties, providing insights for the design of novel liquid crystal materials Ghassan Q. Ali et al., 2018.

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes skin irritation and serious eye irritation. It may cause respiratory irritation . It is advised to wear personal protective equipment/face protection, ensure adequate ventilation, avoid getting in eyes, on skin, or on clothing, avoid ingestion and inhalation, and avoid dust formation .

Future Directions

The carboxylic acid group can be converted to an acyl chloride for nucleophilic substitution and Friedel-Craft acylation . A fusion inhibitor of influenza A virus, based on oligothiophene, is capped by 3-fluoro-5-(trifluoromethyl)benzoic acid . This suggests potential future directions for the use of this compound in the development of new pharmaceuticals.

Properties

IUPAC Name

3-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]benzoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H5F3N2O3/c11-10(12,13)9-14-7(15-18-9)5-2-1-3-6(4-5)8(16)17/h1-4H,(H,16,17)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZTOAUVQUTVRHBJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)C(=O)O)C2=NOC(=N2)C(F)(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H5F3N2O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00648966
Record name 3-[5-(Trifluoromethyl)-1,2,4-oxadiazol-3-yl]benzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00648966
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

258.15 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1092400-82-2
Record name 3-[5-(Trifluoromethyl)-1,2,4-oxadiazol-3-yl]benzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00648966
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]benzoic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.